Ex26
Ex26
S1P1-IN-Ex26 is a novel potent and selective S1P1 receptor antagonist.
Brand Name:
Vulcanchem
CAS No.:
1233332-37-0
VCID:
VC0542174
InChI:
InChI=1S/C28H28ClFN2O3/c1-15-11-19(5-7-23(15)29)18(4)31-21-6-8-24(30)22(14-21)20-12-16(2)25(17(3)13-20)26(33)32-28(9-10-28)27(34)35/h5-8,11-14,18,31H,9-10H2,1-4H3,(H,32,33)(H,34,35)
SMILES:
CC1=CC(=CC(=C1C(=O)NC2(CC2)C(=O)O)C)C3=C(C=CC(=C3)NC(C)C4=CC(=C(C=C4)Cl)C)F
Molecular Formula:
C28H28ClFN2O3
Molecular Weight:
495.0 g/mol
Ex26
CAS No.: 1233332-37-0
Cat. No.: VC0542174
Molecular Formula: C28H28ClFN2O3
Molecular Weight: 495.0 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | S1P1-IN-Ex26 is a novel potent and selective S1P1 receptor antagonist. |
|---|---|
| CAS No. | 1233332-37-0 |
| Molecular Formula | C28H28ClFN2O3 |
| Molecular Weight | 495.0 g/mol |
| IUPAC Name | 1-[[4-[5-[1-(4-chloro-3-methylphenyl)ethylamino]-2-fluorophenyl]-2,6-dimethylbenzoyl]amino]cyclopropane-1-carboxylic acid |
| Standard InChI | InChI=1S/C28H28ClFN2O3/c1-15-11-19(5-7-23(15)29)18(4)31-21-6-8-24(30)22(14-21)20-12-16(2)25(17(3)13-20)26(33)32-28(9-10-28)27(34)35/h5-8,11-14,18,31H,9-10H2,1-4H3,(H,32,33)(H,34,35) |
| Standard InChI Key | YVHNBORUVLWCKF-UHFFFAOYSA-N |
| SMILES | CC1=CC(=CC(=C1C(=O)NC2(CC2)C(=O)O)C)C3=C(C=CC(=C3)NC(C)C4=CC(=C(C=C4)Cl)C)F |
| Canonical SMILES | CC1=CC(=CC(=C1C(=O)NC2(CC2)C(=O)O)C)C3=C(C=CC(=C3)NC(C)C4=CC(=C(C=C4)Cl)C)F |
| Appearance | Solid powder |
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